Cas no 379223-64-0 (3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 379223-64-0
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 843414
• PubChem ID: 882240
• Update Time: 2025-11-01

3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 3-(3,4-dimethoxyphenyl)-1-phenyl-pyrazole-4-carboxylic acid
• 3-(3,4-Dimethoxy-phenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• MLS000123887
• CS-0223166
• cid_882240
• SR-01000469787-1
• 3-(3,4-dimethoxyphenyl)-1-phenyl-4-pyrazolecarboxylic acid
• 3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylicacid
• 379223-64-0
• EN300-11421
• 3-(3,4-dimethoxyphenyl)-1-phenylpyrazole-4-carboxylic acid
• J-510570
• SMR000124387
• HMS2496F10
• G31582
• BDBM68680
• AKOS000528358
• Z56805074
• SCHEMBL6682820
• CHEMBL1402831
• SR-01000469787

• MDL： MFCD02714738
• Inchi： 1S/C18H16N2O4/c1-23-15-9-8-12(10-16(15)24-2)17-14(18(21)22)11-20(19-17)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,21,22)
• InChI Key： TZYXKOWJIFWEAS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(C(=O)O)=CN(C2C=CC=CC=2)N=1)OC

Computed Properties

• Exact Mass: 324.11108
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID

Introduction to 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS No. 379223-64-0)

3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID, also known by its CAS number 379223-64-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are characterized by their five-membered heterocyclic ring containing two nitrogen atoms. The unique structural features of this compound make it a valuable candidate for various biological and pharmaceutical applications.

The molecular formula of 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID is C₁₈H₁₆N₂O₄, and its molecular weight is approximately 328.33 g/mol. The compound's structure includes a pyrazole ring, a phenyl group, and two methoxy groups attached to a substituted phenyl ring. These functional groups contribute to its chemical reactivity and biological activity, making it an attractive target for drug discovery and development.

In recent years, the study of pyrazole derivatives has expanded significantly due to their diverse pharmacological properties. Research has shown that compounds like 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID exhibit potent anti-inflammatory, analgesic, and antitumor activities. These properties are attributed to the compound's ability to interact with various biological targets, such as enzymes and receptors involved in inflammatory pathways and cancer cell proliferation.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammation.

Beyond its anti-inflammatory properties, 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry in 2020 reported that this compound exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action was linked to the induction of apoptosis and cell cycle arrest at the G2/M phase.

The potential therapeutic applications of 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID extend beyond inflammation and cancer. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). A study published in the Journal of Neurochemistry in 2022 demonstrated that this compound could protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The pharmacokinetic properties of 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as a potential therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a favorable safety margin for clinical use.

In conclusion, 3-(3,4-DIMETHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS No. 379223-64-0) is a promising compound with a wide range of biological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its potential therapeutic applications and optimize its pharmacological profile for clinical use.